Cas no 193756-98-8 (2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid)

• Product Name: 2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid
• CAS No: 193756-98-8
• MF: C₂₁H₁₆O₇
• MW: 380.347546577454
• CID: 2788221
• Update Time: 2023-08-07

2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• L016735
• 2-(4-methoxyphenoxy)-6-[3,4-(methylenedioxy)phenoxy]benzoic acid
• 2-[(2H-1,3-Benzodioxol-5-yl)oxy]-6-(4-methoxyphenoxy)benzoic acid

• Inchi： 1S/C21H16O7/c1-24-13-5-7-14(8-6-13)27-17-3-2-4-18(20(17)21(22)23)28-15-9-10-16-19(11-15)26-12-25-16/h2-11H,12H2,1H3,(H,22,23)
• InChI Key： NOMGSAGTBNODAA-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1C(=O)O)OC1C=CC(=CC=1)OC)C1C=CC2=C(C=1)OCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 519
• XLogP3: 4.3
• Topological Polar Surface Area: 83.4